Conotoxin GI

Description

α-Conotoxin GI is a 13-amino acid peptide toxin derived from the venom of the Conus geographus, or Geography cone snail . This conotoxin belongs to the Conotoxin A superfamily and functions as a competitive antagonist of muscle-type nicotinic acetylcholine receptors (nAChRs) . It selectively binds to the α/δ site on mouse muscle-derived BC3H-1 receptors, which are nAChRs expressed on postsynaptic membranes, and also inhibits the α/γ site on nicotinic receptors from Torpedo californica electric organ . α-Conotoxin GI decreases peak amplitude and induces tetanic and train-of-four fades, thereby modulating acetylcholine signaling at the neuromuscular junction .

The peptide has the amino acid sequence ECCNPACGRHYSC-NH2, featuring disulfide bonds between Cys2-Cys7 and Cys3-Cys13 . These disulfide bonds are crucial for determining the structure and stability of the peptide . Research has demonstrated that α-conotoxin GI is stable in human plasma for at least 5.25 hours at room temperature and for 14 days at -20°C . It remains stable in human blood for at least 3 hours at room temperature . Due to its high affinity for nAChRs and its ability to block α/δ nicotinic ACh channel receptors, α-conotoxin GI is a useful neuropharmacological tool .

Another α-conotoxin, α-conotoxin MII, also targets nAChRs, specifically the α3β2 subtype, and has been investigated for its analgesic properties . α-Conotoxin GI exhibits similar activity to neuromuscular blocking agents . The ability to detect α-conotoxin GI in blood samples can be valuable in cases of intoxication, as it can be detected in blood as low as 5 ng/mL .

• CAS No.: 76862-65-2
• Product Name: Conotoxin GI
• Molecular Formula: C55H80N20O18S4
• Molecular Weight: 1437.6 g/mol
• IUPAC Name: (4S)-4-amino-5-[[(1R,7S,10S,13S,16S,19R,24R,27S,33S,36S,43R)-27-(2-amino-2-oxoethyl)-19-carbamoyl-7-[3-(diaminomethylideneamino)propyl]-16-(hydroxymethyl)-13-[(3-hydroxyphenyl)methyl]-10-(1H-imidazol-5-ylmethyl)-36-methyl-2,5,8,11,14,17,25,28,34,37,44-undecaoxo-21,22,40,41-tetrathia-3,6,9,12,15,18,26,29,35,38,45-undecazatricyclo[22.14.7.029,33]pentatetracontan-43-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C55H80N20O18S4/c1-25-44(83)72-36-21-95-97-22-37(73-45(84)29(56)9-10-42(80)81)52(91)74-38(51(90)69-33(16-40(57)78)54(93)75-12-4-8-39(75)53(92)65-25)23-96-94-20-35(43(58)82)71-50(89)34(19-76)70-48(87)31(14-26-5-2-6-28(77)13-26)67-49(88)32(15-27-17-61-24-64-27)68-47(86)30(7-3-11-62-55(59)60)66-41(79)18-63-46(36)85/h2,5-6,13,17,24-25,29-39,76-77H,3-4,7-12,14-16,18-23,56H2,1H3,(H2,57,78)(H2,58,82)(H,61,64)(H,63,85)(H,65,92)(H,66,79)(H,67,88)(H,68,86)(H,69,90)(H,70,87)(H,71,89)(H,72,83)(H,73,84)(H,74,91)(H,80,81)(H4,59,60,62)/t25-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-/m0/s1
• Standard InChIKey: HWYLVHOPQMLNRJ-NAKBKFBQSA-N
• SMILES: CC1C(=O)NC2CSSCC(C(=O)NC(CSSCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)CNC2=O)CCCN=C(N)N)CC3=CN=CN3)CC4=CC(=CC=C4)O)CO)C(=O)N)C(=O)NC(C(=O)N5CCCC5C(=O)N1)CC(=O)N)NC(=O)C(CCC(=O)O)N
• Canonical SMILES: CC1C(=O)NC2CSSCC(C(=O)NC(CSSCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)CNC2=O)CCCN=C(N)N)CC3=CN=CN3)CC4=CC(=CC=C4)O)CO)C(=O)N)C(=O)NC(C(=O)N5CCCC5C(=O)N1)CC(=O)N)NC(=O)C(CCC(=O)O)N
• Appearance: White lyophilized solidPurity rate: > 95 %AA sequence: Glu-Cys2-Cys3-Asn-Pro-Ala-Cys7-Gly-Arg-His-Tyr-Ser-Cys13-NH2Disulfide bonds: Cys2-Cys7, Cys3-Cys13Length (aa): 13
• Synonyms: alpha-conotoxin GI; conotoxin GI; conotoxin GI, reduced
• PubChem Compound: 25084484
• Last Modified: Apr 15 2024